![molecular formula C11H14ClNO4S B3024652 2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid CAS No. 92316-53-5](/img/structure/B3024652.png)
2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid
Overview
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid:
Pharmaceutical Research
2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid is explored for its potential as a pharmaceutical intermediate. Its unique chemical structure allows it to be a building block in the synthesis of various therapeutic agents, particularly those targeting inflammatory and autoimmune diseases .
Proteomics
This compound is utilized in proteomics research due to its ability to interact with specific proteins. It can be used to study protein functions and interactions, aiding in the identification of potential drug targets and biomarkers for diseases .
Agricultural Chemistry
In agricultural chemistry, 2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid is investigated for its herbicidal properties. It can be used to develop new herbicides that are more effective and environmentally friendly, helping to control weed growth and improve crop yields .
Environmental Science
This compound is also studied for its potential applications in environmental science. It can be used in the development of sensors and detection methods for monitoring environmental pollutants, contributing to better environmental protection and management .
Material Science
In material science, 2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid is used to synthesize novel materials with unique properties. These materials can be applied in various industries, including electronics, coatings, and nanotechnology .
Chemical Synthesis
The compound serves as a versatile reagent in chemical synthesis. Its reactivity allows it to be used in the preparation of complex organic molecules, facilitating the development of new synthetic methodologies and the discovery of novel compounds .
Biochemical Research
In biochemical research, 2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid is used to study enzyme mechanisms and inhibition. It can help in understanding how enzymes work and in designing inhibitors that can regulate enzyme activity, which is crucial for drug development .
Toxicology Studies
This compound is also valuable in toxicology studies. Researchers use it to assess its toxicity and the mechanisms by which it affects biological systems. These studies are essential for ensuring the safety of new chemicals and pharmaceuticals .
Future Directions
The future directions for research involving 2-Chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid would likely depend on the results of initial studies using this compound. Given its potential applications in proteomics research , it could be used to study protein function, interactions, and regulation.
properties
IUPAC Name |
2-chloro-5-[methyl(propan-2-yl)sulfamoyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO4S/c1-7(2)13(3)18(16,17)8-4-5-10(12)9(6-8)11(14)15/h4-7H,1-3H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBMZQGCWEFDASK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)S(=O)(=O)C1=CC(=C(C=C1)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90368929 |
Source
|
| Record name | 2-chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90368929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.75 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>43.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24834815 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
92316-53-5 |
Source
|
| Record name | 2-chloro-5-{[isopropyl(methyl)amino]sulfonyl}benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90368929 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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